Cas no 150314-39-9 (Methanandamide)

Methanandamide is a synthetic analog of anandamide, an endogenous cannabinoid neurotransmitter. It functions as a potent agonist of the CB1 receptor, exhibiting high binding affinity and stability compared to its natural counterpart. This compound is primarily utilized in preclinical research to study the endocannabinoid system, particularly its role in neurotransmission, pain modulation, and metabolic regulation. Methanandamide's enhanced metabolic resistance, due to its modified structure, allows for prolonged activity in experimental settings, making it valuable for pharmacological investigations. Its well-characterized interaction with CB1 receptors also facilitates mechanistic studies of cannabinoid signaling pathways. The compound is handled under controlled conditions due to its bioactive nature.

Methanandamide structure

Product Name:Methanandamide

CAS No:150314-39-9

MF:C₂₃H₃₉NO₂

MW:361.561267137527

CID:183145

PubChem ID:6438332

Update Time:2025-05-21

Methanandamide Chemical and Physical Properties

Names and Identifiers

- 5,8,11,14-Eicosatetraenamide,N-(2-hydroxy-1-methylethyl)-, (5Z,8Z,11Z,14Z)-
- AM 356
- R(+)-ARACHIDONYL-1'-HYDROXY-2'-PROPYLAMIDE
- Methanandamide
- (R)-methanandamide
- AC1O5PHK
- AM-356
- Arachidonyl-1'-hydroxy-2'-propylamide
- CHEBI:186797
- CHEMBL55802
- PDSP1_000246
- PDSP2_000245
- R-1 METHANANDAMIDE
- R-2 METHANANDAMIDE
- R(+)-METHANANDAMIDE
- (R)-ARACHIDONIC ACID PROPAN-1-OL-2-AMIDE
- (R)-(-)-ARACHIDONOYL-2'-HYDROXY-1'-PROPYLAMIDE
- (R)-(+)-ARACHIDONOYL-1'-HYDROXY-2'-PROPYLAMIDE
- 63WDT9CZ3Y
- BDBM50038644
- 5,8,11,14-Eicosatetraenamide, N-(2-hydroxy-1-methylethyl)-, (all-Z)-(+-)-
- Icosa-5,8,11,14-tetraenoic acid(2-hydroxy-1-methyl-ethyl)-amide (0610)
- UNII-63WDT9CZ3Y
- (5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoic acid (2-hydroxy-1-methyl-ethyl)-amide
- 5,8,11,14-EICOSATETRAENAMIDE, N-(2-HYDROXY-1-METHYLETHYL)-, (5Z,8Z,11Z,14Z)-
- METHANANDAMIDE, (+/-)-
- 150314-39-9
- (5Z,8Z,11Z,14Z)-N-(2-HYDROXY-1-METHYLETHYL)-5,8,11,14-EICOSATETRAENAMIDE
- (5Z,8Z,11Z,14Z)-N-(1-hydroxypropan-2-yl)icosa-5,8,11,14-tetraenamide
- AM356
- SCHEMBL4236530
- Inchi： 1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-22(2)21-25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/b8-7-,11-10-,14-13-,17-16-
- InChI Key： SQKRUBZPTNJQEM-ZKWNWVNESA-N
- SMILES： OCC(C)NC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

Exact Mass: 361.298
Monoisotopic Mass: 361.298
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 16
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3A^2
XLogP3: 5.8

Experimental Properties

Density: 0.935
Boiling Point: 529°Cat760mmHg
Flash Point: 273.8°C
Refractive Index: 1.501
PSA: 49.33000
LogP: 6.02000

Methanandamide Security Information

Hazardous Material transportation number：UN 1170 3/PG 2
WGK Germany：1
Hazard Category Code： 11
Safety Instruction： 7-16
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R11
Safety Term：S7-16

Methanandamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M225995-5mg	Methanandamide	150314-39-9		5mg	160.00	2021-08-03
TRC	M225995-50mg	Methanandamide	150314-39-9		50mg	1260.00	2021-08-03

Methanandamide Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Additional information on Methanandamide

Methanandamide: A Comprehensive Overview

Methanandamide, also known by its CAS number 150314-39-9, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and practical uses of Methanandamide, providing a thorough understanding of its role in various fields.

Methanandamide is a synthetic compound with a distinct chemical structure that contributes to its versatile properties. Recent studies have highlighted its ability to interact with specific biological pathways, making it a promising candidate for therapeutic applications. Researchers have explored its potential in areas such as pain management, inflammation reduction, and neuroprotection, leveraging its unique molecular interactions.

The CAS number 150314-39-9 is a standardized identifier used by chemists worldwide to uniquely identify Methanandamide. This system ensures consistency and accuracy in scientific communication, particularly when discussing compounds with similar structures or properties. Understanding the significance of this CAS number is crucial for anyone working with Methanandamide in research or industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient production of Methanandamide. Scientists have developed novel synthesis methods that improve yield and purity, making it more accessible for large-scale applications. These methods often involve multi-step reactions that require precise control over temperature and pH levels to ensure optimal results.

In terms of physical properties, Methanandamide exhibits a melting point of approximately 85°C and a boiling point around 220°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, providing valuable insights into its behavior in different environments. These properties are critical for determining its suitability in various industrial processes and pharmaceutical formulations.

The application of Methanandamide extends beyond the laboratory setting. In the pharmaceutical industry, it has been explored as a potential ingredient in topical creams and oral medications due to its bioavailability and efficacy. Its ability to penetrate biological membranes efficiently makes it an attractive option for drug delivery systems.

Moreover, Methanandamide has shown promise in the field of biotechnology. Researchers have investigated its role in enhancing cellular communication and modulating immune responses. These findings suggest that Methanandamide could be utilized in developing innovative treatments for chronic diseases such as arthritis and neurodegenerative disorders.

Recent studies have also focused on the environmental impact of Methanandamide. Scientists are evaluating its biodegradability and potential effects on aquatic ecosystems. Understanding these aspects is essential for ensuring sustainable practices when manufacturing and using this compound.

In conclusion, Methanandamide (CAS 150314-39-9) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to unfold, we can expect even more groundbreaking discoveries related to this intriguing compound.